(+/-)-2-Amino-5-nitroindane-2-carboxamide

• Molecular Formula: C10H11N3O3
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 2-amino-5-nitro-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C10H11N3O3/c11-9(14)10(12)4-6-1-2-8(13(15)16)3-7(6)5-10/h1-3H,4-5,12H2,(H2,11,14)
• InChI Key: TVCGGZNXGBHPOH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CC1(C(=O)N)N)C=C(C=C2)[N+](=O)[O-]

Description

(+/-)-2-Amino-5-nitroindane-2-carboxamide is a useful research compound. Its molecular formula is C10H11N3O3 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(±)-tert-Butyl[2-(aminocarbonyl)-5-nitro-2,3-dihydro-1H-inden-2-yl]carbamate A solution of (±)-2-[(tent-butoxycarbonyl)amino]-5-nitroindane-2-carboxylic acid from Step C (470 mg, 1.46 mmol), ammonium chloride (156 mg, 2.92 mmol), EDC (419 mg, 2.19 mmol), HORT (335 mg, 2.19 mmol), and DIEA (1.27 mL, 7.29 mmol) in DMF (5 mL) was stirred at ambient temperature for 16 h. The reaction mixture was poured onto saturated NaHCO3 (20 mL) and extracted with CH2Cl2 (3×20 mL). The combined organic layers were dried over Na2SO4, filtered, and concentrated under reduced pressure. The crude product was purified by silica gel chromatography, eluting with a gradient of CH2Cl2:MeOH:NH4OH—100:0:0 to 90:9:1, to give the title compound. MS: m/z=322 (M+1).